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Compound of Interest

Compound Name: Neoaureothin

Cat. No.: B1678161

Essential guidance for the safe and compliant disposal of Neoaureothin, ensuring the
protection of laboratory personnel and the environment. This document provides immediate,
procedural, and logistical information for researchers, scientists, and drug development
professionals, establishing a foundation of trust through a commitment to comprehensive
laboratory safety and chemical handling.

Immediate Safety and Logistical Information

Neoaureothin, a polyketide metabolite, requires careful handling and disposal due to its
potential hazards. A Safety Data Sheet (SDS) from DC Chemicals classifies Neoaureothin as
harmful if swallowed and very toxic to aquatic life with long-lasting effects[1]. Conversely, an
SDS from Cayman Chemical states the substance is not classified according to the Globally
Harmonized System (GHS) and has no associated hazard statements. Given this conflicting
information, it is imperative to handle Neoaureothin with caution and adhere to the more
stringent safety protocols.

Key Precautionary Measures:

e Handling: Wash skin thoroughly after handling. Do not eat, drink, or smoke when using this
product[1].

o Environmental Protection: Avoid release to the environment and collect any spillage[1].

o Disposal: Dispose of contents and containers to an approved waste disposal plant[1].
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Quantitative Data Summary

For ease of reference and comparison, the following table summarizes key quantitative data for
Neoaureothin.

Property Value Source
Molecular Formula C28H31NOe [11[2][3]
Molecular Weight 477.6 g/mol [2][3]
CAS Number 59795-94-7 [11[2]

- Soluble in DMF, DMSO,
Solubility [2]
Ethanol, and Methanol

Storage Temperature -20°C [2]

Stability = 4 years at -20°C [2]

Disposal Protocol: A Step-by-Step Guide

While specific, detailed experimental protocols for the disposal of Neoaureothin are not readily
available in the public domain, the following step-by-step guidance is based on best practices
for the disposal of hazardous chemical waste.

Step 1: Personal Protective Equipment (PPE)

Before handling Neoaureothin for disposal, ensure you are wearing appropriate PPE,
including:

¢ Chemical-resistant gloves
o Safety glasses or goggles
e Alaboratory coat

Step 2: Waste Segregation
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o Solid Waste: Collect any solid Neoaureothin waste, including contaminated consumables
(e.g., weighing paper, pipette tips), in a dedicated, clearly labeled hazardous waste
container.

» Liquid Waste: Solutions containing Neoaureothin should be collected in a separate, sealed,
and clearly labeled hazardous liquid waste container. Do not mix with other solvent waste
streams unless explicitly permitted by your institution's Environmental Health and Safety
(EHS) office.

» Contaminated Labware: Decontaminate glassware by rinsing with a suitable solvent (e.g.,
ethanol or DMSO) and collect the rinsate as hazardous liquid waste.

Step 3: Labeling
Properly label all waste containers with:

The words "Hazardous Waste"

The full chemical name: "Neoaureothin"

The approximate concentration and quantity

The date of accumulation

Step 4: Storage

Store hazardous waste containers in a designated, secure, and well-ventilated satellite
accumulation area, away from incompatible materials.

Step 5: Arrange for Pickup

Contact your institution's EHS office to schedule a pickup for the hazardous waste. Do not
attempt to dispose of Neoaureothin down the drain or in regular trash.

Logical Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of Neoaureothin.
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Preparation Containment Disposal
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Professional Disposal
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Caption: Logical workflow for the proper disposal of Neoaureothin.

Disclaimer: Information on the specific decomposition products of Neoaureothin is not readily
available. Therefore, it is crucial to treat it as a stable, hazardous compound throughout the
disposal process. Always consult your institution's specific safety and disposal guidelines and
contact your EHS office with any questions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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